1-(3,4-Difluoro-2-((2-fluoro-4-iodophenyl)amino)benzoyl)azetidin-3-one

• Molecular Formula: C16H10F3IN2O2
• Molecular Weight: 446.16 g/mol
• IUPAC Name: 1-[3,4-difluoro-2-(2-fluoro-4-iodoanilino)benzoyl]azetidin-3-one
• InChI: InChI=1S/C16H10F3IN2O2/c17-11-3-2-10(16(24)22-6-9(23)7-22)15(14(11)19)21-13-4-1-8(20)5-12(13)18/h1-5,21H,6-7H2
• InChI Key: JNRJARCELIUHEU-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)CN1C(=O)C2=C(C(=C(C=C2)F)F)NC3=C(C=C(C=C3)I)F

Description

1-(3,4-Difluoro-2-((2-fluoro-4-iodophenyl)amino)benzoyl)azetidin-3-one is a useful research compound. Its molecular formula is C16H10F3IN2O2 and its molecular weight is 446.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-({3,4-Difluoro-2-[(2-fluoro-4-iodophenyl)amino]phenyl}carbonyl)azetidin-3-ol (132 mg, 0.295 mmol) ures similar to those in Example 1, was dissolved in dichloromethane (8 mL) and cooled to 0° C. Dess-Martin periodinane (187 mg, 0.441 mmol) was added and the mixture was stirred at ambient for 2 h. The mixture was quenched with saturated sodium bicarbonate solution: 10% sodium thiosulfate solution (1:1; 6 mL) and diluted with ethyl acetate. The organic portion was washed with brine, dried over anhydrous sodium sulfate, filtered and concentrated in vacuo. Column chromatography (silica gel, 40-50% ethyl acetate in hexanes) gave 1-({3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]phenyl}carbonyl)azetidin-3-one (122 mg, 0.273 mmol, 93% yield): 1H NMR (400 MHz, CDCl3): 8.43 (br s, 1H), 7.44-7.38 (m, 1H), 7.36-7.32 (m, 1H), 7.27-7.20 (m, 1H), 6.86 (ddd, 1H), 6.64 (ddd, 1H), 4.94-4.93 (m, 4H); MS (EI) for C16H10F3IN2O2: 447 (MH+).